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Compound of Interest

Compound Name: Fenharmane

Cat. No.: B3351646 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for

Fenharmane, a neuroleptic compound used in research.

While specific regulations may vary, the following procedures are based on established best

practices for the disposal of research chemicals. Adherence to these guidelines will help

ensure the safety of laboratory personnel and minimize environmental impact.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Fenharmane and to be familiar with its chemical and physical properties. Personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

at all times when handling this compound.

Key Chemical Properties of Fenharmane:
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Property Value Source

Molecular Formula C18H18N2 PubChem[1]

Molecular Weight 262.36 g/mol MedKoo Biosciences[2]

Appearance Solid (assumed) N/A

Solubility
Soluble in undisclosed

solvents
MedKoo Biosciences[2]

Step-by-Step Disposal Protocol
The disposal of Fenharmane, as with most research chemicals, should be managed through a

licensed hazardous waste disposal company. The following steps outline a general procedure

for preparing Fenharmane for disposal:

Waste Identification and Segregation:

Unused or expired pure Fenharmane should be kept in its original or a clearly labeled,

sealed container.

Solutions containing Fenharmane should be collected in a designated, compatible, and

clearly labeled waste container. Do not mix with other incompatible waste streams.

Contaminated materials, such as pipette tips, gloves, and bench paper, should be

collected in a separate, clearly labeled solid waste container.

Waste Container Management:

All waste containers must be in good condition, compatible with the chemical, and

securely sealed to prevent leaks or spills.

Label each container with "Hazardous Waste," the full chemical name ("Fenharmane"),

and any known hazard characteristics (e.g., "Toxic").

Storage Pending Disposal:
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Store waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Storage temperature should be in a cool, dry place, as recommended for the pure

compound (0 - 4°C for short term, -20°C for long term)[2].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Provide the waste disposal company with accurate information about the chemical and its

known properties.

Experimental Workflow for Disposal Preparation
Caption: Logical workflow for the proper disposal of Fenharmane.

Environmental Hazards and Regulatory Compliance
While specific environmental hazards for Fenharmane are not well-documented, it is prudent

to treat it as potentially harmful to the environment. Improper disposal can lead to

contamination of soil and water. All disposal activities must comply with local, state, and federal

regulations governing hazardous waste. Failure to do so can result in significant penalties and

environmental damage.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and a licensed professional for waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2,3,4,9-Tetrahydro-1-(phenylmethyl)-1H-pyrido(3,4-b)indole | C18H18N2 | CID 71167 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Prudent Disposal of Fenharmane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3351646#fenharmane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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